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Compound of Interest

Compound Name: Hexyl heptanoate

Cat. No.: B074044

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of all laboratory chemicals is paramount. This document provides essential safety
and logistical information for the proper disposal of hexyl heptanoate, a common fragrance
and flavoring agent. Adherence to these procedures will help maintain a safe laboratory
environment and ensure compliance with waste disposal regulations.

Hexyl heptanoate is not generally classified as a hazardous substance; however, proper
disposal is still necessary to prevent environmental contamination.[1][2] Waste materials must
be disposed of in accordance with national and local regulations.[1]

Key Physical and Chemical Properties

A summary of relevant quantitative data for hexyl heptanoate is provided in the table below.
This information can be useful for waste profiling and documentation.
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Property Value Source
Molecular Formula C13H2602 [3]
Molecular Weight 214.35 g/mol Chemspace
Boiling Point 245-246 °C (473-475 °F) [1]

Melting Point -55 °C (-67 °F) [1]

Density 0.863 g/cm3 at 25 °C (77 °F) [1]

Flash Point 99 °C (210 °F) - closed cup [4]

Insoluble in water; soluble in
Solubility alcohol and non-polar

solvents.[3]

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of hexyl heptanoate from
a laboratory setting.

1. Personal Protective Equipment (PPE)

Before handling hexyl heptanoate for disposal, ensure you are wearing the appropriate
personal protective equipment:

e Gloves: Handle with gloves that have been inspected prior to use.[1] Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[1]

» Eye Protection: Wear tightly fitting safety goggles.[2]
o Lab Coat: A standard lab coat is recommended to prevent skin contact.
2. Waste Collection and Storage

» Original Container: Whenever possible, leave the chemical waste in its original container.[1]
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* No Mixing: Do not mix hexyl heptanoate waste with other chemical waste streams.[1]

e Labeling: Ensure the container is clearly and accurately labeled as "Waste Hexyl
Heptanoate."

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[2] The container should be tightly closed.[2]

3. Small Spills and Contaminated Materials
In the event of a small spill, follow these steps for cleanup and disposal:
o Containment: Prevent the spill from entering drains or waterways.[1][2]

o Absorption: Cover the spill with a liquid-absorbent, non-combustible material (e.g.,
vermiculite, sand, or earth).

o Collection: Carefully collect the absorbed material and place it into a suitable, labeled
container for disposal.

e Cleaning: Clean the affected area thoroughly.

o Disposal: Dispose of the contaminated absorbent material as chemical waste, following the
same procedure as for liquid hexyl heptanoate.

4. Final Disposal

o Licensed Waste Disposal Contractor: The primary and recommended method for the final
disposal of hexyl heptanoate is through a licensed professional waste disposal service.
Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup
and disposal.

e Regulatory Compliance: Ensure that all disposal activities are in full compliance with all
federal, state, and local environmental regulations.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of hexyl heptanoate.
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Caption: Workflow for the safe disposal of hexyl heptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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